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Compound of Interest

Compound Name: 2-(5-Methylfuran-2-yl)morpholine
CAS No.: 1094752-65-4
Cat. No.: B1454021
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(5-methyl-2-furyl)morpholine is a heterocyclic organic compound featuring a morpholine ring
substituted with a 5-methyl-2-furyl group. The morpholine moiety is a well-established
pharmacophore in medicinal chemistry, known for its favorable physicochemical and metabolic
properties. Its incorporation into drug candidates can enhance potency and improve
pharmacokinetic profiles. The furan ring, another important heterocyclic structure, is present in
numerous biologically active compounds. The combination of these two scaffolds in 2-(5-
methyl-2-furyl)morpholine suggests a potential for interesting pharmacological activities,
making it a molecule of interest for further investigation in drug discovery and development.

This technical guide provides a comprehensive overview of the available information on 2-(5-
methyl-2-furyl)morpholine, including its basic properties, and contextual insights derived from
related chemical structures. Due to the limited publicly available data on this specific molecule,
this document also highlights areas where further research is needed and provides theoretical
frameworks for its synthesis and potential applications.

Core Molecular Attributes

Basic identification and structural information for 2-(5-methyl-2-furyl)morpholine are
summarized below.
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Identifier Value Source
CAS Number 1094752-65-4 [1]
Molecular Formula CoH13NO:2 [1]
Molecular Weight 167.2 g/mol [1]
SMILES CC1=CC=C(01)C2CNCCO2 [1]

Synonyms: Currently, there are no widely recognized synonyms for 2-(5-methyl-2-
furyl)morpholine in the available chemical literature.

Chemical Structure

The chemical structure of 2-(5-methyl-2-furyl)morpholine is depicted below.

Caption: 2D structure of 2-(5-methyl-2-furyl)morpholine.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 2-(5-methyl-2-furyl)morpholine
are not readily available. However, predictions based on its structure can be made. The
presence of the morpholine ring is expected to confer some degree of aqueous solubility, while
the 5-methyl-2-furyl group will contribute to its lipophilicity.

For context, the related compound 2-(2-Furanylmethyl)-5-methylfuran is a colorless to pale
yellow liquid.[2] It is soluble in organic solvents and has limited solubility in water.[2] Another
related compound, 2-acetyl-5-methylfuran, is a yellow-orange liquid with a boiling point of 100
°C at 33 hPa.

Synthesis and Manufacturing

A specific, peer-reviewed synthesis protocol for 2-(5-methyl-2-furyl)morpholine has not been
identified in the current literature. However, general synthetic strategies for substituted
morpholines can be adapted. A plausible synthetic route could involve the reaction of 5-methyl-
2-furaldehyde with an appropriate amino alcohol followed by cyclization.

Hypothetical Synthetic Workflow:
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A potential synthetic pathway is outlined below. This is a theoretical model and would require
experimental validation.

Starting Materials Reaction Steps Intermediate & Product
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Caption: Hypothetical synthesis workflow for 2-(5-methyl-2-furyl)morpholine.
Hypothetical Experimental Protocol:

¢ Reductive Amination: 5-methyl-2-furaldehyde (1.0 eq) and a suitable amino alcohol (e.g., 2-
amino-2-methyl-1-propanol, 1.1 eq) are dissolved in a suitable solvent such as methanol. A
reducing agent, for instance, sodium borohydride (1.5 eq), is added portion-wise at 0 °C. The
reaction is then stirred at room temperature until completion, as monitored by thin-layer
chromatography (TLC).

o Work-up and Isolation of Intermediate: The reaction mixture is quenched with water and the
product is extracted with an organic solvent like ethyl acetate. The organic layer is washed
with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure
to yield the intermediate N-substituted amino alcohol.

» Cyclization: The crude intermediate is dissolved in a suitable solvent, and a cyclizing agent
(e.g., thionyl chloride followed by a base) is added. The reaction is heated to reflux until the
cyclization is complete.

 Final Purification: The final product, 2-(5-methyl-2-furyl)morpholine, is purified by column
chromatography on silica gel.
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Potential Applications in Research and Drug
Development

While no specific biological activities have been reported for 2-(5-methyl-2-furyl)morpholine, the
well-documented pharmacological profiles of both morpholine and furan-containing compounds
provide a strong rationale for its investigation in several therapeutic areas.

¢ Oncology: Morpholine derivatives have been investigated as anticancer agents.[3] For
instance, some 2-morpholino-4-anilinoquinoline derivatives have shown antitumor activity
against the HepG2 cell line.[3]

o Neuroscience: The morpholine ring is a common feature in central nervous system (CNS)
active compounds due to its ability to improve blood-brain barrier permeability.

« Infectious Diseases: Various morpholine derivatives have been synthesized and evaluated
for their antibacterial and antifungal activities.

Safety and Handling

Based on the information provided by a commercial supplier, 2-(5-methyl-2-furyl)morpholine
should be handled with care.

Hazard Statements:[1]

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

Precautionary Statements:[1]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
e P302+P334: IF ON SKIN: Immerse in cool water/wrap in wet bandages.

o P305+P354+P338: IF IN EYES: Immediately rinse with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Storage: Store in an inert atmosphere at room temperature.[1]

Spectroscopic Data

No experimental spectroscopic data (NMR, IR, MS) for 2-(5-methyl-2-furyl)morpholine has
been found in the public domain. For reference, the NIST WebBook provides mass spectra for
the related compounds Furan, 2-(2-furanylmethyl)-5-methyl- and Furan, 2,2'-methylenebis[5-
methyl-.[4][5]

Conclusion and Future Directions

2-(5-methyl-2-furyl)morpholine is a chemical entity with potential for further exploration in
medicinal chemistry and drug discovery. The presence of the morpholine and 5-methyl-2-furyl
moieties suggests that it could exhibit a range of interesting biological activities. However, a
significant lack of publicly available data on its synthesis, physicochemical properties, and
pharmacological profile highlights a clear knowledge gap.

Future research efforts should focus on:
e Developing and optimizing a reliable synthetic route for 2-(5-methyl-2-furyl)morpholine.
o Thoroughly characterizing its physicochemical properties.

e Screening the compound for a wide range of biological activities, particularly in the areas of
oncology, neuroscience, and infectious diseases.

» Conducting structure-activity relationship (SAR) studies to identify more potent and selective
analogs.

This technical guide serves as a foundational document to stimulate and guide future research
on this promising, yet underexplored, molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-(5-methyl-2-
furyl)morpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1454021#2-5-methyl-2-furyl-morpholine-synonym-
and-basic-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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